molecular formula C41H62O13 B14782124 3-[(9R,13R,14S)-3-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-16-hydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-6-propan-2-yl-2,3-dihydropyran-4-one

3-[(9R,13R,14S)-3-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-16-hydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-6-propan-2-yl-2,3-dihydropyran-4-one

Cat. No.: B14782124
M. Wt: 762.9 g/mol
InChI Key: WUJNUALYIOXABA-BOQFLSHISA-N
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Description

The compound “3-[(9R,13R,14S)-3-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-16-hydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-6-propan-2-yl-2,3-dihydropyran-4-one” is a complex organic molecule with multiple functional groups, including hydroxyl groups, oxane rings, and a decahydrocyclopenta[a]phenanthrene core

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of such a complex molecule typically involves multiple steps, including the formation of the core structure, functional group modifications, and the introduction of side chains. Common synthetic routes may include:

    Formation of the core structure: This could involve cyclization reactions, such as Diels-Alder reactions or intramolecular aldol condensations.

    Functional group modifications: Hydroxyl groups and oxane rings may be introduced through selective oxidation and glycosylation reactions.

    Introduction of side chains: This may involve alkylation or acylation reactions under specific conditions.

Industrial Production Methods

Industrial production of such complex molecules often requires optimization of reaction conditions to maximize yield and purity. This may involve:

    Use of catalysts: Catalysts such as Lewis acids or transition metal complexes may be used to enhance reaction rates and selectivity.

    Purification techniques: Techniques such as chromatography and crystallization are commonly employed to purify the final product.

Chemical Reactions Analysis

Types of Reactions

The compound can undergo various types of chemical reactions, including:

    Oxidation: The hydroxyl groups can be oxidized to form ketones or aldehydes.

    Reduction: The oxo group can be reduced to form alcohols.

    Substitution: Functional groups can be substituted with other groups through nucleophilic or electrophilic substitution reactions.

Common Reagents and Conditions

    Oxidation: Reagents such as PCC (Pyridinium chlorochromate) or KMnO₄ (Potassium permanganate) under acidic or basic conditions.

    Reduction: Reagents such as NaBH₄ (Sodium borohydride) or LiAlH₄ (Lithium aluminium hydride).

    Substitution: Reagents such as alkyl halides or acyl chlorides under basic or acidic conditions.

Major Products Formed

    Oxidation: Formation of ketones or aldehydes.

    Reduction: Formation of alcohols.

    Substitution: Formation of new substituted derivatives with different functional groups.

Scientific Research Applications

Chemistry

    Synthesis of complex molecules: The compound can be used as a building block for the synthesis of other complex organic molecules.

    Study of reaction mechanisms: Its reactions can be studied to understand the mechanisms of various organic reactions.

Biology

    Biological activity: The compound may exhibit biological activity, such as antimicrobial or anticancer properties, making it a candidate for drug development.

Medicine

    Pharmaceutical applications: Due to its complex structure, the compound may be explored for its potential therapeutic effects in treating various diseases.

Industry

    Material science: The compound may be used in the development of new materials with specific properties, such as polymers or coatings.

Mechanism of Action

The mechanism by which the compound exerts its effects depends on its interaction with molecular targets and pathways. This may involve:

    Binding to enzymes or receptors: The compound may bind to specific enzymes or receptors, modulating their activity.

    Pathway modulation: It may influence various biochemical pathways, leading to changes in cellular processes.

Comparison with Similar Compounds

Similar Compounds

    Steroids: Compounds with a similar decahydrocyclopenta[a]phenanthrene core, such as cholesterol or steroid hormones.

    Glycosides: Compounds with similar glycosylation patterns, such as cardiac glycosides.

Uniqueness

    Functional group diversity: The compound’s unique combination of functional groups, including hydroxyl groups, oxane rings, and a decahydrocyclopenta[a]phenanthrene core, distinguishes it from other similar compounds.

Properties

Molecular Formula

C41H62O13

Molecular Weight

762.9 g/mol

IUPAC Name

3-[(9R,13R,14S)-3-[4,5-dihydroxy-3-(3,4,5-trihydroxy-6-methyloxan-2-yl)oxyoxan-2-yl]oxy-16-hydroxy-4,4,9,13,14-pentamethyl-11-oxo-1,2,3,7,8,10,12,15,16,17-decahydrocyclopenta[a]phenanthren-17-yl]-6-propan-2-yl-2,3-dihydropyran-4-one

InChI

InChI=1S/C41H62O13/c1-18(2)26-13-23(42)20(16-50-26)30-24(43)14-39(6)27-11-9-21-22(41(27,8)28(45)15-40(30,39)7)10-12-29(38(21,4)5)53-37-35(32(47)25(44)17-51-37)54-36-34(49)33(48)31(46)19(3)52-36/h9,13,18-20,22,24-25,27,29-37,43-44,46-49H,10-12,14-17H2,1-8H3/t19?,20?,22?,24?,25?,27?,29?,30?,31?,32?,33?,34?,35?,36?,37?,39-,40+,41-/m0/s1

InChI Key

WUJNUALYIOXABA-BOQFLSHISA-N

Isomeric SMILES

CC1C(C(C(C(O1)OC2C(C(COC2OC3CCC4C(=CCC5[C@]4(C(=O)C[C@]6([C@]5(CC(C6C7COC(=CC7=O)C(C)C)O)C)C)C)C3(C)C)O)O)O)O)O

Canonical SMILES

CC1C(C(C(C(O1)OC2C(C(COC2OC3CCC4C(=CCC5C4(C(=O)CC6(C5(CC(C6C7COC(=CC7=O)C(C)C)O)C)C)C)C3(C)C)O)O)O)O)O

Origin of Product

United States

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